Cas no 6414-42-2 (9,10-Anthracenedione, 1,3,8-trimethoxy-6-methyl-)

9,10-Anthracenedione, 1,3,8-trimethoxy-6-methyl- structure
6414-42-2 structure
Product Name:9,10-Anthracenedione, 1,3,8-trimethoxy-6-methyl-
CAS No:6414-42-2
MF:C18H16O5
MW:312.316645622253
CID:424889
PubChem ID:7330510
Update Time:2025-04-19

9,10-Anthracenedione, 1,3,8-trimethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 1,3,8-trimethoxy-6-methyl-
    • 1,3,8-trimethoxy-6-methylanthracene-9,10-dione
    • SCHEMBL9878243
    • 1,3,8-trimethoxy-6-methyl-9,10-anthraquinone
    • CHEMBL428867
    • 6414-42-2
    • DTXSID40428542
    • Inchi: 1S/C18H16O5/c1-9-5-11-15(13(6-9)22-3)18(20)16-12(17(11)19)7-10(21-2)8-14(16)23-4/h5-8H,1-4H3
    • InChI Key: HICKZJMJOXACIR-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C)=CC2C(C3C=C(C=C(C=3C(C=21)=O)OC)OC)=O

Computed Properties

  • Exact Mass: 312.09978
  • Monoisotopic Mass: 312.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83
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